Cas no 88104-38-5 (1H-Tetrazol-5-amine, 1-phenyl-N-(phenylmethyl)-)

• Product Name: 1H-Tetrazol-5-amine, 1-phenyl-N-(phenylmethyl)-
• CAS No: 88104-38-5
• MF: C₁₄H₁₃N₅
• MW: 251.286521673203
• CID: 644876
• PubChem ID: 1085717
• Update Time: 2025-04-19

1H-Tetrazol-5-amine, 1-phenyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazol-5-amine, 1-phenyl-N-(phenylmethyl)-
• N-benzyl-1-phenyltetrazol-5-amine
• HMS1684G17
• HMS2382F08
• SMR000119280
• DTXSID80360174
• AKOS000676488
• SR-01000318976
• SR-01000318976-1
• MLS000121867
• CHEMBL1312476
• 88104-38-5
• Benzyl-(1-phenyl-1H-tetrazol-5-yl)-amine
• Oprea1_266122

• Inchi： 1S/C14H13N5/c1-3-7-12(8-4-1)11-15-14-16-17-18-19(14)13-9-5-2-6-10-13/h1-10H,11H2,(H,15,16,18)
• InChI Key： GVWYOBZJOBPECX-UHFFFAOYSA-N
• SMILES： N(C1=NN=NN1C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 251.117095g/mol
• Monoisotopic Mass: 251.117095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• LogP: 3